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Compound of Interest

Compound Name: 4,4'-Dibromobiphenyl

Cat. No.: B048405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 92-86-4

Introduction
4,4'-Dibromobiphenyl is a brominated aromatic compound characterized by two benzene

rings linked together, with a bromine atom attached to the para (4 and 4') position of each ring.

[1] It is a white to off-white crystalline solid at room temperature.[1][2] This compound serves as

a crucial intermediate in various fields of organic synthesis, including the production of

pharmaceuticals, agrochemicals, liquid crystals, and advanced polymers.[1] Its structural

similarity to polychlorinated biphenyls (PCBs) raises environmental and toxicity concerns,

which warrants careful handling and disposal.[1] This guide provides a comprehensive

overview of its properties, synthesis, applications, and safety protocols.

Properties of 4,4'-Dibromobiphenyl
The physical and chemical properties of 4,4'-Dibromobiphenyl are summarized below. It is a

stable compound under normal conditions.[1]
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Property Value References

CAS Number 92-86-4 [3][4]

Molecular Formula C₁₂H₈Br₂ [4][5]

Molecular Weight 312.00 g/mol [4][6]

Appearance

White to off-white or light

yellow-beige crystalline powder

or crystals.

[1][4][7]

Melting Point 163-169 °C [4][5][7]

Boiling Point 355-360 °C [4][5]

Density ~1.67 - 1.72 g/cm³ (estimate) [2][8][9]

Solubility

Insoluble in water.[1][10]

Soluble in organic solvents like

benzene, and slightly soluble

in ethanol.[10][11] Greater

solubility is observed in

nonpolar solvents such as

hexane, toluene, and

chloroform.[11]

Flash Point 198.3 °C [2]

LogP (Octanol/Water Partition

Coefficient)
5.72 [12]

Spectroscopic Data
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Spectrum Type Data Highlights References

¹H NMR

Prediction (300 MHz, CDCl₃,

δ): 7.55 (d, J=8.6 Hz, 4H), 7.40

(d, J=8.6 Hz, 4H).

[9][13][14]

¹³C NMR
Data available in spectral

databases.
[15]

Infrared (IR)
Conforms to structure. Spectra

available in databases.
[2][7][16]

Mass Spectrometry (MS)
Data available in spectral

databases.
[16]

Synthesis and Purification
The synthesis of 4,4'-Dibromobiphenyl is well-documented, with the primary methods being

direct bromination of biphenyl and palladium-catalyzed cross-coupling reactions.[17]

Experimental Protocol: Direct Bromination of Biphenyl
This method involves the electrophilic aromatic substitution of biphenyl with elemental bromine.

[17]

Reactants: Biphenyl, elemental bromine (Br₂).

Solvent: A suitable solvent such as glacial acetic acid, water, or a chlorinated hydrocarbon is

used.[17][18][19]

Catalyst/Promoter: A Lewis acid catalyst like iron(III) bromide (FeBr₃) or aluminum chloride

(AlCl₃) can be used to promote regioselective bromination at the para positions.[1][17]

Alternatively, an oxidant and an auxiliary oxidant can be used in a heated mixture of water

and glacial acetic acid.[19] Another approach involves conducting the reaction in a medium

containing a strong protic acid with a pKa no greater than 4.[20]

Procedure (General Outline):

Biphenyl is dissolved in the chosen solvent.
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The catalyst or promoter is added to the mixture.

Bromine is added portion-wise while controlling the reaction temperature, typically

between 40-60 °C.[1]

The reaction is monitored by a suitable technique (e.g., TLC or GC) until completion.

The reaction mixture is then cooled, and the crude product is isolated, often by filtration.

[19]

Purification: The crude 4,4'-Dibromobiphenyl is typically purified by recrystallization from a

solvent such as methanol or benzene.[1][8][18] The solid product is then washed and dried.

[19]

A generalized workflow for the synthesis of 4,4'-Dibromobiphenyl is depicted below.

Synthesis Workflow

Start Materials:
Biphenyl, Bromine,
Solvent, Catalyst

Reaction:
Controlled Temperature

(e.g., 40-60°C)

Monitor Progress
(TLC/GC)

Isolation:
Cooling & Filtration

Purification:
Recrystallization

(e.g., from Methanol)

Final Product:
Pure 4,4'-Dibromobiphenyl

Click to download full resolution via product page

A generalized workflow for the synthesis and purification of 4,4'-Dibromobiphenyl.

Palladium-Catalyzed Cross-Coupling
Modern synthetic methods, such as Suzuki or Stille coupling, offer high selectivity and milder

reaction conditions.[17] For instance, the homocoupling of 4-bromophenylboronic acid can be

achieved using a copper catalyst in DMF.[21]
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Applications in Research and Development
4,4'-Dibromobiphenyl is a versatile building block in organic synthesis with numerous

applications.[4]

Flame Retardants: It is a representative of brominated flame retardants, used to enhance the

fire safety of materials like electronics and textiles.[4][5][22]

Organic Synthesis Intermediate: It serves as a key precursor for creating more complex

molecules for pharmaceuticals and agrochemicals.[1][4]

Polymer and Materials Science: It is utilized in the formulation of specialty polymers and

liquid crystals, contributing to materials with enhanced thermal stability and chemical

resistance.[1][4]

Analytical Chemistry: It can be employed as a standard for the detection and quantification of

brominated compounds.[4]

The diverse applications of 4,4'-Dibromobiphenyl are illustrated in the diagram below.

Key Application Areas

4,4'-Dibromobiphenyl

Pharmaceuticals

Organic Synthesis
Intermediate

Agrochemicals

Organic Synthesis
Intermediate

Specialty Polymers

Materials Science
Precursor

Liquid Crystals

Materials Science
Precursor

Flame Retardants

Safety Materials

Analytical Standards

Chemical Analysis

Click to download full resolution via product page

Key applications of 4,4'-Dibromobiphenyl in various scientific and industrial fields.
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Safety and Toxicology
Due to its chemical structure and classification, 4,4'-Dibromobiphenyl must be handled with

appropriate safety precautions.

Hazard Identification and GHS Classification
The compound is associated with several hazard classifications.[9][22]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[9]

[22]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[9]

[22]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[9][22]

Carcinogenicity 2
H351: Suspected of causing

cancer.[9][22]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[9][22]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic life.

[22]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects.[9]

Toxicological Profile
Exposure Routes: Inhalation, skin contact, and ingestion are potential exposure routes.[1]

Health Effects: It may cause irritation to the skin, eyes, and respiratory system.[1] Prolonged

or repeated exposure may have adverse effects on the liver, thyroid, and central nervous

system.[1] It is also considered a potential reproductive toxin and can cause chloracne.[22]
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Environmental Fate: As a polybrominated biphenyl (PBB), it is persistent in the environment

and can bioaccumulate.[1][22]

Handling and Safety Protocol
Strict adherence to safety protocols is mandatory when working with 4,4'-Dibromobiphenyl.

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.[23]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (safety goggles and/or face shield).[6][23] A dust mask (e.g., N95) is

recommended.[6]

Handling: Avoid breathing dust, fumes, or vapors.[3][23] Avoid contact with skin and eyes.

[23] Prevent dust formation.[23]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][8]

Store locked up.[1][23]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Avoid release to the environment.[23]

The following diagram outlines the essential safety and handling workflow.
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Safety and Handling Workflow

Assess Hazards
(Review SDS)

Wear Appropriate PPE:
Gloves, Goggles,

Lab Coat, Respirator

Handle in Fume Hood
Avoid Dust/Vapor Inhalation

Avoid Skin/Eye Contact

Store in a Cool, Dry,
Well-Ventilated Area

(Tightly Sealed Container)

Spill & Emergency
(Follow Protocol,

Evacuate if Necessary)

Dispose as Hazardous Waste
(Avoid Environmental Release)

End of Procedure

Click to download full resolution via product page

A workflow for the safe handling and disposal of 4,4'-Dibromobiphenyl.
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Conclusion
4,4'-Dibromobiphenyl is a compound of significant interest in chemical synthesis and

materials science. Its utility as a building block for complex molecules and functional materials

is well-established. However, its potential for environmental persistence and toxicity

necessitates a thorough understanding of its properties and strict adherence to safety

protocols. This guide provides the foundational technical information required by researchers,

scientists, and drug development professionals to handle and utilize this compound safely and

effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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